Nucleus-targeted DNA tetrahedron as a nanocarrier of metal complexes for enhanced glioma therapy†
Chemical Communications Pub Date: 2018-07-03 DOI: 10.1039/C8CC04021D
Abstract
A negatively-charged and nucleus-targeted DNA tetrahedron is rationally designed and used as a nanocarrier of positively-charged metal complexes. This tetrahedron speeds up the translocation of metal complexes into the cell nucleus, and inhibits the growth and invasion of glioma cells by triggering vascular mimicry-associated signaling pathways, thus achieving precise glioma treatment.
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Journal Nameļ¼Chemical Communications
Research Products
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CAS no.: 14941-53-8
